N-(2,4-difluorophenyl)-3-(1,1,2,2-tetrafluoroethoxy)benzamide

• IUPAC Name: N-(2,4-difluorophenyl)-3-(1,1,2,2-tetrafluoroethoxy)benzamide
• InChI: InChI=1S/C15H9F6NO2/c16-9-4-5-12(11(17)7-9)22-13(23)8-2-1-3-10(6-8)24-15(20,21)14(18)19/h1-7,14H,(H,22,23)
• InChI Key: YBOOZCPIHSOXMA-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC(=C1)OC(C(F)F)(F)F)C(=O)NC2=C(C=C(C=C2)F)F
• Molecular Formula: C15H9F6NO2
• Molecular Weight: 349.23 g/mol

Description

N-(2,4-difluorophenyl)-3-(1,1,2,2-tetrafluoroethoxy)benzamide, also known as DFB, is a chemical compound that has gained significant attention in scientific research due to its potential applications in various fields. DFB is a benzamide derivative that has shown promising results in the treatment of various diseases, including cancer and neurodegenerative disorders.

Mechanism of Action

The mechanism of action of N-(2,4-difluorophenyl)-3-(1,1,2,2-tetrafluoroethoxy)benzamide in cancer cells is not fully understood. However, it is believed that N-(2,4-difluorophenyl)-3-(1,1,2,2-tetrafluoroethoxy)benzamide inhibits the activity of certain enzymes and proteins that are involved in cell growth and proliferation. This leads to the inhibition of cancer cell growth and the induction of apoptosis.
Biochemical and Physiological Effects
N-(2,4-difluorophenyl)-3-(1,1,2,2-tetrafluoroethoxy)benzamide has been shown to have various biochemical and physiological effects in cells. In addition to its anti-cancer properties, N-(2,4-difluorophenyl)-3-(1,1,2,2-tetrafluoroethoxy)benzamide has been shown to have anti-inflammatory effects. It has also been shown to inhibit the activity of certain enzymes that are involved in the development of neurodegenerative disorders such as Alzheimer's disease.

Advantages and Limitations for Lab Experiments

N-(2,4-difluorophenyl)-3-(1,1,2,2-tetrafluoroethoxy)benzamide has several advantages as a chemical compound for use in lab experiments. It is relatively easy to synthesize and purify, and it has shown promising results in various areas of research. However, there are also limitations to its use. N-(2,4-difluorophenyl)-3-(1,1,2,2-tetrafluoroethoxy)benzamide is not very soluble in water, which can make it difficult to work with in certain experiments. Additionally, the mechanism of action of N-(2,4-difluorophenyl)-3-(1,1,2,2-tetrafluoroethoxy)benzamide in cells is not fully understood, which can make it challenging to design experiments to study its effects.

Future Directions

There are several future directions for research involving N-(2,4-difluorophenyl)-3-(1,1,2,2-tetrafluoroethoxy)benzamide. One area of research is in the development of new cancer treatments. N-(2,4-difluorophenyl)-3-(1,1,2,2-tetrafluoroethoxy)benzamide has shown promising results in preclinical studies, and further research is needed to determine its efficacy and safety in clinical trials. Additionally, N-(2,4-difluorophenyl)-3-(1,1,2,2-tetrafluoroethoxy)benzamide has shown potential in the treatment of neurodegenerative disorders, and further research is needed to determine its effectiveness in this area. Finally, research is needed to fully understand the mechanism of action of N-(2,4-difluorophenyl)-3-(1,1,2,2-tetrafluoroethoxy)benzamide in cells, which could lead to the development of new drugs and therapies.

Synthesis Methods

N-(2,4-difluorophenyl)-3-(1,1,2,2-tetrafluoroethoxy)benzamide can be synthesized through a multistep process involving the reaction of 2,4-difluoroaniline and 3-(1,1,2,2-tetrafluoroethoxy)benzoic acid. The reaction is catalyzed by a base such as triethylamine, and the resulting product is purified through recrystallization.

Scientific Research Applications

N-(2,4-difluorophenyl)-3-(1,1,2,2-tetrafluoroethoxy)benzamide has been extensively studied for its potential applications in scientific research. One of the most promising areas of research is in the treatment of cancer. N-(2,4-difluorophenyl)-3-(1,1,2,2-tetrafluoroethoxy)benzamide has been shown to inhibit the growth of various cancer cell lines, including breast cancer, ovarian cancer, and prostate cancer. Additionally, N-(2,4-difluorophenyl)-3-(1,1,2,2-tetrafluoroethoxy)benzamide has been shown to induce apoptosis, or programmed cell death, in cancer cells.